Cas no 1048384-87-7 (1-(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)ethanone)

• Product Name: 1-(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)ethanone
• CAS No: 1048384-87-7
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• MDL: MFCD18258234
• CID: 1029783
• PubChem ID: 66774847
• Update Time: 2025-06-30

1-(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)ethanone
• 1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]ethanone
• SCHEMBL707954
• 1048384-87-7
• 2-acetyl-3-bromo-5-(trifluoromethyl)pyridine
• 1-[3-Bromo-5-(trifluoromethyl)pyridin-2-yl]ethan-1-one
• 1-(3-bromo-5-(trifluoromethyl)pyridin-2-yl)ethan-1-one
• F81824
• DB-092921
• DTXSID40735743
• A936685
• 1-(3-bromo-5-(trifluoromethyl) pyridin-2-yl)ethanone

• MDL： MFCD18258234
• Inchi： 1S/C8H5BrF3NO/c1-4(14)7-6(9)2-5(3-13-7)8(10,11)12/h2-3H,1H3
• InChI Key： OJRLRMIXUHYYMO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN=C1C(C)=O

Computed Properties

• Exact Mass: 266.95066g/mol
• Monoisotopic Mass: 266.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 1-(3-Bromo-5-(trifluoromethyl)pyridin-2-yl)ethanone

Introduction to 1-(3-Bromo-5-(Trifluoromethyl)Pyridin-2-Yl)Ethanone (CAS No. 1048384-87-7)

The compound 1-(3-Bromo-5-(Trifluoromethyl)Pyridin-2-Yl)Ethanone, identified by the CAS number 1048384-87-7, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential biological activities.

The molecular structure of 1-(3-Bromo-5-(Trifluoromethyl)Pyridin-2-Yl)Ethanone consists of a pyridine ring substituted with a bromine atom at position 3 and a trifluoromethyl group at position 5, with an ethanone group attached at position 2. The presence of these substituents significantly influences the compound's electronic properties, making it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The bromine and trifluoromethyl groups in this compound contribute to its high lipophilicity and stability, which are desirable traits in drug candidates. Additionally, the ethanone group provides a site for further functionalization, enabling the synthesis of more complex molecules with enhanced biological activity.

In terms of synthesis, 1-(3-Bromo-5-(Trifluoromethyl)Pyridin-2-Yl)Ethanone can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to improve the efficiency and selectivity of these reactions, leading to more sustainable and cost-effective production methods.

The compound has also been investigated for its potential as a building block in materials science. Its aromaticity and substituent effects make it suitable for applications in organic electronics, such as in the development of new semiconducting materials or optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to predict the electronic properties of this compound with high accuracy, facilitating its integration into cutting-edge materials.

In conclusion, 1-(3-Bromo-5-(Trifluoromethyl)Pyridin-2-Yl)Ethanone (CAS No. 1048384-87-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure and substituent effects make it an attractive target for further research and development, particularly in drug discovery and materials science.